Cas no 202002-66-2 (2-(Piperidin-4-yl)acetonitrile)

2-(Piperidin-4-yl)acetonitrile is a versatile organic compound featuring a piperidine ring linked to an acetonitrile group. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. Its nitrile functionality allows for further derivatization, enabling the introduction of amines, carboxylic acids, or heterocycles through standard chemical transformations. The piperidine moiety enhances its utility in medicinal chemistry, often serving as a scaffold for CNS-targeting compounds. The compound's stability and reactivity under controlled conditions make it suitable for multi-step synthetic routes. It is typically handled under inert conditions due to the sensitivity of the nitrile group.

2-(Piperidin-4-yl)acetonitrile structure

202002-66-2 structure

Product Name:2-(Piperidin-4-yl)acetonitrile

CAS No:202002-66-2

MF:C₇H₁₂N₂

MW:124.183581352234

MDL:MFCD09908275

CID:843127

PubChem ID:10011903

Update Time:2025-06-08

2-(Piperidin-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Piperidineacetonitrile
- 2-(Piperidin-4-yl)acetonitrile
- 4-cyanomethyl-piperidine
- AK-82993
- KB-224422
- piperidin-4-yl-acetonitrile
- PIPERIDIN-4-YLACETONITRILE
- piperidinylacetonitrile
- RP09668
- SureCN123988
- 4-piperidinylacetonitrile
- 2-piperidin-4-ylacetonitrile
- (Piperidin-4-yl)acetonitrile
- AMY5584
- 0362AB
- AC-31866
- HF-0228
- A1-02809
- J-506552
- SB41343
- CS-0449428
- F8881-0398
- DTXSID90434032
- 2-(4-piperidyl)acetonitrile
- 202002-66-2
- ZVTFIBQPABQXLK-UHFFFAOYSA-N
- DB-066085
- AKOS006314594
- MFCD09908275
- CIA00266
- EN300-150533
- SY270566
- SCHEMBL123988
- MDL： MFCD09908275
- Inchi： 1S/C7H12N2/c8-4-1-7-2-5-9-6-3-7/h7,9H,1-3,5-6H2
- InChI Key： ZVTFIBQPABQXLK-UHFFFAOYSA-N
- SMILES： N1CCC(CC#N)CC1

Computed Properties

Exact Mass: 124.10016
Monoisotopic Mass: 124.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 35.8

Experimental Properties

Density: 0.931
Boiling Point: 247.487 °C at 760 mmHg
Flash Point: 103.477 °C
PSA: 35.82

2-(Piperidin-4-yl)acetonitrile Pricemore >>

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